Cas no 2006174-00-9 (5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2006174-00-9
• MF: C₇H₉BrN₆
• MW: 257.090558767319
• CID: 5890874
• PubChem ID: 165794839
• Update Time: 2025-07-08

5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine
• EN300-1111538
• 2006174-00-9
• 5-bromo-1-[(1-methyl-1H-imidazol-5-yl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H9BrN6/c1-13-4-10-2-5(13)3-14-6(8)11-7(9)12-14/h2,4H,3H2,1H3,(H2,9,12)
• InChI Key： MQZYUKWHNMIDHS-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1=CN=CN1C

Computed Properties

• Exact Mass: 256.00721g/mol
• Monoisotopic Mass: 256.00721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2006174-00-9)

5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine, also known by its CAS number 2006174-00-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a methyl-substituted imidazole ring, and a triazole core. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine can be represented as follows: C₉H₉BrN₆. The presence of the bromine atom and the nitrogen-rich heterocyclic rings endows this compound with a range of physicochemical properties that are crucial for its biological activity. Specifically, the bromine atom can influence the compound's lipophilicity and metabolic stability, while the imidazole and triazole rings provide opportunities for hydrogen bonding and π-stacking interactions with biological targets.

In recent years, there has been a growing interest in the development of small molecules that target specific biological pathways for therapeutic purposes. 5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine has been identified as a potential lead compound in this context. Research has shown that this compound exhibits promising activity against various targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 5-bromo-1-(1-methyl-1H-imidazol-5-yl)methyl-1H-1,2,4-triazol-3-amine. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 5-bromo-1-(1-methyl-1H-imidazol-5-y l)methyl - 1 H - 1 , 2 , 4 - triazol - 3 - amine could be a valuable candidate for the treatment of inflammatory disorders.

Beyond its anti-inflammatory properties, 5-bromo - 1 - ( 1 - methyl - 1 H - imidazol - 5 - yl ) methyl - 1 H - 1 , 2 , 4 - triazol - 3 - amine has also shown potential in neurodegenerative disease research. A study conducted by a team at the University of California, San Francisco, explored the neuroprotective effects of this compound in cellular models of Parkinson's disease. The results indicated that 5-bromo - 1 - ( 1 - methyl - 1 H - imidazol - 5-y l ) methyl - 1 H - 1 , 2 , 4 - triazol - 3 - amine reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

The pharmacokinetic profile of 5-bromo - ( methyl ) methyl ( imidazolyl ) methyl ( triazolyl ) amine is another important aspect to consider. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

In conclusion, 5-bromo - (methyl) methyl (imidazolyl) methyl (triazolyl) amine (CAS No. 2006174-00-) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties position it as a potential lead molecule for the development of new therapeutic agents targeting inflammatory and neurodegenerative diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.